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Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B15595608 Get Quote

Technical Support Center

This guide provides essential safety information and handling protocols for Erythrinin F for

researchers, scientists, and drug development professionals. Erythrinin F is a natural product

isolated from plants of the Erythrina genus, which are known to produce a variety of bioactive

compounds. Due to its potential cytotoxic and other biological activities, it is imperative that this

compound is handled with appropriate safety precautions in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Erythrinin F and what are its potential hazards?

A1: Erythrinin F is a natural isoflavonoid compound.[1] While comprehensive toxicological

data is not readily available, the compound is classified with the following GHS hazard

statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Therefore, Erythrinin F should be handled as a potentially hazardous substance.
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Q2: What are the immediate first aid measures in case of exposure?

A2: In case of accidental exposure, follow these first aid measures immediately:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Remove contaminated clothing and wash the affected area thoroughly

with soap and water. If irritation persists, seek medical attention.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Q3: How should I store Erythrinin F?

A3: Erythrinin F powder should be stored at -20°C in a tightly sealed container.[1] Stock

solutions should be prepared fresh for use. If storage of a solution is necessary, it is

recommended to store it in small aliquots in tightly sealed vials at -20°C for up to two weeks.

Avoid repeated freeze-thaw cycles.

Q4: What solvents can I use to dissolve Erythrinin F?

A4: Erythrinin F is soluble in a variety of organic solvents, including Chloroform,

Dichloromethane, Ethyl Acetate, DMSO (Dimethyl sulfoxide), and Acetone.

Q5: I am seeing unexpected results in my cell-based assay. What could be the issue?

A5: Unexpected results could be due to several factors:

Compound stability: Ensure that your stock solutions are fresh or have been stored properly

to prevent degradation.

Solvent effects: The solvent used to dissolve Erythrinin F might have its own cytotoxic

effects. Always include a vehicle control (cells treated with the solvent alone at the same

concentration used in your experiment) to account for this.
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Incomplete dissolution: Ensure the compound is fully dissolved in the solvent before adding it

to your cell culture media.

Troubleshooting Guide
Issue Possible Cause Troubleshooting Step

Low or no biological activity

observed
Compound degradation

Prepare a fresh stock solution

of Erythrinin F. Ensure proper

storage of the solid compound

and solutions.

Incorrect concentration

Verify calculations for dilutions.

Perform a dose-response

experiment to determine the

optimal concentration.

High background in cytotoxicity

assay
Solvent cytotoxicity

Run a vehicle control with the

solvent at the same final

concentration used with

Erythrinin F. If the solvent is

toxic, consider using a

different, more biocompatible

solvent.

Contamination

Check cell cultures for any

signs of bacterial or fungal

contamination.

Precipitate forms when adding

to media

Low solubility in aqueous

media

Try pre-diluting the stock

solution in a small amount of a

co-solvent that is miscible with

your culture media before the

final dilution. Ensure the final

solvent concentration is not

toxic to your cells.

Quantitative Data Summary
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Property Value Source

CAS Number 1616592-60-9 [1][2]

Molecular Formula C₂₀H₁₈O₇ [1]

Molecular Weight 370.35 g/mol

Storage Temperature -20°C [1]

GHS Hazard Codes H302, H315, H319, H335

Experimental Protocols
Detailed Protocol: MTT Cytotoxicity Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present.

Materials:

Erythrinin F

Dimethyl sulfoxide (DMSO)

MTT solution (5 mg/mL in PBS)

Cell culture medium

96-well plates

Phosphate-buffered saline (PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell
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attachment.

Compound Preparation: Prepare a stock solution of Erythrinin F in DMSO. Further dilute the

stock solution with cell culture medium to achieve the desired final concentrations. The final

DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100

µL of the prepared Erythrinin F dilutions. Include a vehicle control (medium with the same

concentration of DMSO) and a negative control (untreated cells).

Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at

37°C and 5% CO₂.

MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each

well.

Formazan Crystal Formation: Incubate the plate for 3-4 hours at 37°C to allow for the

formation of formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[3]

[4][5][6]
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Caption: Workflow for a typical cytotoxicity experiment using Erythrinin F.
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Caption: Postulated inhibitory effect on the TLR signaling pathway.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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